1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide

• IUPAC Name: 1-cycloheptyl-6-oxo-N-[[2-(pyrazol-1-ylmethyl)phenyl]methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C24H32N4O2/c29-23-13-12-21(18-28(23)22-10-3-1-2-4-11-22)24(30)25-16-19-8-5-6-9-20(19)17-27-15-7-14-26-27/h5-9,14-15,21-22H,1-4,10-13,16-18H2,(H,25,30)
• InChI Key: AFJFCDJMEYUTAN-UHFFFAOYSA-N
• Canonical SMILES: C1CCCC(CC1)N2CC(CCC2=O)C(=O)NCC3=CC=CC=C3CN4C=CC=N4
• Molecular Formula: C24H32N4O2
• Molecular Weight: 408.5 g/mol

Description

1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide is a compound that has been extensively studied for its potential applications in scientific research. This compound, also known as CPI-613, has shown promising results in the field of cancer research due to its unique mechanism of action. In

Scientific Research Applications

1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide has been extensively studied for its potential applications in cancer research. It has been shown to have a unique mechanism of action that targets the mitochondria of cancer cells. This compound disrupts the energy production process of cancer cells, leading to their death. This compound has been tested in preclinical and clinical studies for various types of cancer, including pancreatic, lung, and ovarian cancer.

Mechanism of Action

1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide targets the mitochondria of cancer cells by inhibiting two key enzymes, pyruvate dehydrogenase and alpha-ketoglutarate dehydrogenase. These enzymes are involved in the energy production process of cells, and their inhibition leads to a decrease in ATP production. This decrease in ATP production leads to the death of cancer cells, while normal cells are relatively unaffected.
Biochemical and Physiological Effects
This compound has been shown to have a selective effect on cancer cells, leading to their death while leaving normal cells relatively unaffected. This compound has also been shown to have a synergistic effect when used in combination with other chemotherapy agents. This compound has been shown to reduce tumor growth and increase survival rates in preclinical and clinical studies.

Advantages and Limitations for Lab Experiments

1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide has several advantages for lab experiments. It is a highly specific compound that targets cancer cells while leaving normal cells relatively unaffected. It has also been shown to have a synergistic effect when used in combination with other chemotherapy agents. However, this compound has some limitations for lab experiments. It is a relatively new compound, and its long-term effects are not yet fully understood. Additionally, the synthesis process for this compound is complex and time-consuming, which may limit its widespread use in research.

Future Directions

There are several future directions for research on 1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide. One direction is to further explore its potential applications in cancer research. This compound has shown promising results in preclinical and clinical studies, and further research may lead to its approval for use in cancer treatment. Another direction is to investigate the long-term effects of this compound on normal cells. This compound has been shown to have a selective effect on cancer cells, but its long-term effects on normal cells are not yet fully understood. Finally, future research may focus on developing more efficient synthesis methods for this compound to make it more widely available for research purposes.
Conclusion
In conclusion, this compound is a compound that has shown promising results in the field of cancer research. Its unique mechanism of action and selective effect on cancer cells make it a promising candidate for cancer treatment. While there are some limitations to its use in lab experiments, further research may lead to its widespread use in cancer research.

Synthesis Methods

1-cycloheptyl-6-oxo-N-[2-(1H-pyrazol-1-ylmethyl)benzyl]-3-piperidinecarboxamide is synthesized through a multi-step process that involves the reaction of several chemical compounds. The first step involves the reaction of 2-(1H-pyrazol-1-ylmethyl)benzylamine with cycloheptanone to form the intermediate product. This intermediate product is then reacted with piperidine-3-carboxylic acid to form this compound. The final product is purified through a series of chromatography techniques to obtain a high-purity compound.